Cas no 1261580-35-1 (3-(5'-Bromo-2'-(difluoromethyl)phenyl)propionic acid)

• Product Name: 3-(5'-Bromo-2'-(difluoromethyl)phenyl)propionic acid
• CAS No: 1261580-35-1
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• CID: 4791402
• Update Time: 2025-06-25

3-(5'-Bromo-2'-(difluoromethyl)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5'-Bromo-2'-(difluoromethyl)phenyl)propionic acid

• Inchi： 1S/C10H9BrF2O2/c11-7-2-3-8(10(12)13)6(5-7)1-4-9(14)15/h2-3,5,10H,1,4H2,(H,14,15)
• InChI Key： QMOMTLQPLTWKGF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)F)=C(C=1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Additional information on 3-(5'-Bromo-2'-(difluoromethyl)phenyl)propionic acid

Comprehensive Introduction to 3-(5'-Bromo-2'-(difluoromethyl)phenyl)propionic acid (CAS No. 1261580-35-1)

3-(5'-Bromo-2'-(difluoromethyl)phenyl)propionic acid (CAS No. 1261580-35-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated and difluoromethyl-substituted derivative of phenylpropionic acid is widely recognized for its unique structural features, which make it a valuable intermediate in the synthesis of bioactive molecules. The presence of both bromo and difluoromethyl groups enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 3-(5'-Bromo-2'-(difluoromethyl)phenyl)propionic acid has surged due to their exceptional stability and bioavailability. Researchers are particularly interested in its role as a building block for developing small-molecule inhibitors and protease-targeting drugs. The compound's CAS No. 1261580-35-1 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry. Its molecular weight and logP value are also critical parameters for pharmacokinetic studies.

The synthesis of 3-(5'-Bromo-2'-(difluoromethyl)phenyl)propionic acid involves multi-step organic reactions, including halogenation and carboxylation. Its crystalline form and solubility profile are often optimized for industrial-scale production. Given the rising interest in sustainable chemistry, efforts are underway to develop greener synthetic routes for this compound. Questions like "How to purify 3-(5'-Bromo-2'-(difluoromethyl)phenyl)propionic acid?" or "What are the spectroscopic properties of CAS 1261580-35-1?" are commonly explored in research forums.

Another hot topic is the compound's potential in cancer therapeutics. Its aryl bromide moiety allows for versatile cross-coupling reactions, enabling the creation of novel bioconjugates. The difluoromethyl group is known to improve metabolic stability, a feature highly sought after in drug design. Searches related to "CAS 1261580-35-1 in kinase inhibition" or "difluoromethylphenyl derivatives in medicinal chemistry" highlight its relevance in cutting-edge research.

From an industrial perspective, 3-(5'-Bromo-2'-(difluoromethyl)phenyl)propionic acid is often discussed in the context of patent literature and intellectual property. Companies are actively filing patents for its derivatives, particularly in the fields of anti-inflammatory and antiviral agents. The compound's regulatory status and safety data are also frequently queried, underscoring the need for transparent documentation.

In summary, 3-(5'-Bromo-2'-(difluoromethyl)phenyl)propionic acid (CAS No. 1261580-35-1) stands at the intersection of innovation and practicality. Its structural versatility, combined with the growing demand for fluorinated pharmaceuticals, ensures its continued prominence in scientific and industrial applications. As research progresses, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing green chemistry initiatives.